Cas no 78987-46-9 (4'-Morpholinopropiophenone)
4'-Morpholinopropiophenone structure
Product Name:4'-Morpholinopropiophenone
CAS No:78987-46-9
MF:C13H17NO2
MW:219.279583692551
CID:984438
PubChem ID:268475
Update Time:2025-04-20
4'-Morpholinopropiophenone Chemical and Physical Properties
Names and Identifiers
-
- 1-[4-(morpholin-4-yl)phenyl]propan-1-one
- 1-(4-morpholin-4-ylphenyl)propan-1-one
- 1-(4-Morpholino-1,3-butadiinyl)-1-cyclododecanol
- 1-(4-morpholinophenyl)propan-1-one
- AGN-PC-00LL9E
- CTK3I3083
- Cyclododecanol, 1-[4-(4-morpholinyl)-1,3-butadiynyl]-
- NSC 108695
- NSC108695
- 1-Propanone, 1-[4-(4-morpholinyl)phenyl]-
- NSC-108695
- DTXSID601000174
- A1-03743
- 1-(4-Morpholin-4-yl-phenyl)propan-1-one
- 1-(4-Morpholin-4-yl-phenyl)-propan-1-one
- SCHEMBL50003
- p-morpholino propiophenone
- 1-[4-(4-morpholinyl)phenyl]-1-propanone
- AKOS000299408
- 78987-46-9
- 4'-Morpholinopropiophenone
- DS-008078
-
- Inchi: 1S/C13H17NO2/c1-2-13(15)11-3-5-12(6-4-11)14-7-9-16-10-8-14/h3-6H,2,7-10H2,1H3
- InChI Key: ZEFQETIGOMAQDT-UHFFFAOYSA-N
- SMILES: O1CCN(C2C=CC(C(CC)=O)=CC=2)CC1
Computed Properties
- Exact Mass: 219.12601
- Monoisotopic Mass: 219.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5A^2
- XLogP3: 1.8
Experimental Properties
- Density: 1.092±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 387.7°Cat760mmHg
- Flash Point: 387.7°Cat760mmHg
- Refractive Index: 1.537
- Solubility: Slightly soluble (3.5 g/l) (25 º C),
- PSA: 29.54
- LogP: 2.18090
4'-Morpholinopropiophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M733158-10mg |
4'-Morpholinopropiophenone |
78987-46-9 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M733158-50mg |
4'-Morpholinopropiophenone |
78987-46-9 | 50mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M733158-100mg |
4'-Morpholinopropiophenone |
78987-46-9 | 100mg |
$ 115.00 | 2022-06-03 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1645021-5g |
1-(4-Morpholinophenyl)propan-1-one |
78987-46-9 | 98% | 5g |
¥9466.00 | 2024-07-28 |
4'-Morpholinopropiophenone Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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